Cas no 1432-48-0 (N-tert-Butyl-2,2-dimethylpropane-1-imine)

• Product Name: N-tert-Butyl-2,2-dimethylpropane-1-imine
• CAS No: 1432-48-0
• MF: C₉H₁₉N
• MW: 141.2538626194
• CID: 2656295
• PubChem ID: 546366
• Update Time: 2025-04-21

N-tert-Butyl-2,2-dimethylpropane-1-imine Chemical and Physical Properties

Names and Identifiers

• N-tert-Butyl-2,2-dimethylpropane-1-imine
• N-(2,2-Dimethylpropylidene)-2-methyl-2-propanamine
• SCHEMBL13657945
• N-neopentylidene-t-butylamine
• OSJQKOMOEHBJBR-JXMROGBWSA-N
• 1432-48-0
• N-[(E)-2,2-Dimethylpropylidene]-2-methyl-2-propanamine #
• SCHEMBL5689115
• Ethylamine, 1,1-dimethyl-N-neopentylidene-
• 2-Propanamine, N-(2,2-dimethylpropylidene)-2-methyl-
• N-tert-butyl-2,2-dimethylpropan-1-imine

• Inchi： 1S/C9H19N/c1-8(2,3)7-10-9(4,5)6/h7H,1-6H3/b10-7+
• InChI Key： OSJQKOMOEHBJBR-JXMROGBWSA-N
• SMILES： N(=C/C(C)(C)C)\C(C)(C)C

Computed Properties

• Exact Mass: 141.151749610Da
• Monoisotopic Mass: 141.151749610Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 12.4Ų